4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine

• IUPAC Name: 4-[[1-[(2,6-difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C18H20F2N2O/c19-17-4-1-5-18(20)16(17)12-22-10-2-3-14(11-22)13-23-15-6-8-21-9-7-15/h1,4-9,14H,2-3,10-13H2
• InChI Key: WXBGPNRPAHFORE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=CC=C2F)F)COC3=CC=NC=C3
• Molecular Formula: C18H20F2N2O
• Molecular Weight: 318.4 g/mol

Description

4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine, also known as JNJ-40411813, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of pyridine derivatives and has been extensively studied for its ability to modulate various biological pathways.

Mechanism of Action

4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine acts as a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2). This receptor is involved in the regulation of neurotransmitter release, and its modulation has been shown to have therapeutic potential in various neurological disorders.
Biochemical and Physiological Effects:
4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine has been shown to modulate several biochemical and physiological processes, including the regulation of dopamine and glutamate release, neuroinflammation, and oxidative stress. These effects are thought to underlie its potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine has several advantages for use in lab experiments, including its high selectivity and potency for the mGluR2 receptor. However, its limitations include its relatively short half-life and poor solubility, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for research on 4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine, including further studies on its potential therapeutic applications in various diseases, elucidation of its mechanism of action, and development of more potent and selective analogs. Additionally, studies on its pharmacokinetics and pharmacodynamics can help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of 4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine involves several steps, including the reaction of 2,6-difluorobenzyl chloride with piperidine, followed by the reaction of the resulting intermediate with 4-hydroxy pyridine. The final product is obtained after purification and characterization.

Scientific Research Applications

4-[[1-[(2,6-Difluorophenyl)methyl]piperidin-3-yl]methoxy]pyridine has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to modulate several biological pathways, including the dopamine and glutamate systems, which are involved in the pathogenesis of these diseases.